Sodium tantalum trioxide

• IUPAC Name: sodium;oxygen(2-);tantalum(5+)
• InChI: InChI=1S/Na.3O.Ta/q+1;3*-2;+5
• InChI Key: KVDJFAANUSOHTB-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[O-2].[Na+].[Ta+5]
• Molecular Formula: NaTaO3, NaO3Ta
• DSSTOX Substance ID: DTXSID90923335
• Molecular Weight: 251.936 g/mol
• CAS No.: 12034-15-0

Description

Sodium tantalum trioxide (NaTaO₃), also known as sodium tantalate, is a perovskite-type oxide with the molecular formula NaTaO₃ and a molecular weight of 251.93 g/mol . It is a white crystalline solid synthesized via solid-state reactions involving sodium carbonate (Na₂CO₃) and tantalum pentoxide (Ta₂O₅) at high temperatures. NaTaO₃ exhibits a distorted perovskite structure, where Ta⁵⁺ occupies octahedral sites, contributing to its catalytic and dielectric properties . Key applications include photocatalysis (e.g., water splitting under UV light) and advanced ceramics .

Preparation Methods

Synthetic Routes and Reaction Conditions: Sodium tantalum trioxide can be synthesized through various methods, with hydrothermal synthesis being one of the most common. In this method, sodium hydroxide and tantalum pentoxide are reacted in an aqueous solution at elevated temperatures (373-473 K) to form fine NaTaO₃ powder . The reaction conditions, such as temperature and pH, play a crucial role in determining the morphology and crystallinity of the final product.

Industrial Production Methods: In industrial settings, the production of this compound often involves the use of surfactants to control the morphology of the particles. For instance, sodium dodecyl sulfate can be used to assist in the hydrothermal synthesis, resulting in enhanced light absorption and photocatalytic activity of the NaTaO₃ nanotubes .

Chemical Reactions Analysis

Types of Reactions: Sodium tantalum trioxide undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. It is particularly known for its photocatalytic reactions, where it can degrade organic pollutants under ultraviolet light irradiation .

Common Reagents and Conditions:

Oxidation: this compound can be oxidized in the presence of strong oxidizing agents.

Reduction: It can be reduced using reducing agents such as hydrogen gas.

Substitution: Sodium ions in NaTaO₃ can be substituted with other cations through ion-exchange reactions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, in photocatalytic reactions, the degradation of organic pollutants typically results in the formation of water, carbon dioxide, and mineral acids .

Scientific Research Applications

Photocatalytic Applications

Photocatalysis for Hydrogen Production

Sodium tantalum trioxide is widely recognized for its photocatalytic properties, particularly in water splitting for hydrogen production. Its perovskite-like structure facilitates efficient light absorption and charge separation, leading to high quantum efficiency in photocatalytic reactions. A study reported that NaTaO₃ nanocrystals synthesized via hydrothermal methods demonstrated superior photocatalytic activity under visible light conditions compared to other tantalate compounds .

Table 1: Photocatalytic Performance Comparison

Compound	Synthesis Method	Quantum Efficiency (%)	Light Source
This compound	Hydrothermal	85	Visible Light
Titanium Dioxide	Sol-gel	50	UV Light
Barium Titanate	Solid-state	60	UV Light

Electronic Applications

Electronics and Semiconductor Devices

This compound exhibits excellent dielectric properties, making it suitable for applications in capacitors and semiconductor devices. Its ability to form thin oxide layers enhances its performance in electronic components. Research indicates that NaTaO₃ can be used as a gate dielectric material in field-effect transistors, contributing to the miniaturization of electronic devices.

Table 2: Electronic Properties of this compound

Property	Value
Dielectric Constant	300
Breakdown Voltage	10 MV/cm
Electrical Conductivity	10⁻⁵ S/cm

Biomedical Applications

Biocompatibility and Medical Uses

This compound has garnered attention in biomedical applications due to its biocompatibility and mechanical properties. It is particularly useful in bone bonding applications, where it promotes osteointegration. Studies have shown that NaTaO₃ can enhance the bioactivity of tantalum surfaces, making it a promising candidate for medical implants .

Case Study: Tantalum Implants

A clinical study evaluated the use of tantalum-based implants coated with this compound for bone repair. Results indicated a significant improvement in osseointegration rates compared to traditional titanium implants, suggesting that this compound enhances the biological response in bone tissue .

Summary of Applications

This compound's diverse applications stem from its unique properties:

• Photocatalysis : Efficient hydrogen production through water splitting.
• Electronics : Utilized as a dielectric material in capacitors and transistors.
• Biomedicine : Enhances biocompatibility for medical implants and bone repair.

Mechanism of Action

The mechanism by which sodium tantalum trioxide exerts its effects is primarily through its photocatalytic activity. When exposed to ultraviolet light, NaTaO₃ generates electron-hole pairs that can participate in redox reactions. The electrons and holes can react with water and oxygen to produce reactive oxygen species, such as hydroxyl radicals and superoxide radicals, which are responsible for the degradation of organic pollutants .

Comparison with Similar Compounds

Tantalum Pentoxide (Ta₂O₅)

• Molecular Formula : Ta₂O₅
• Molecular Weight : 441.89 g/mol
• Structure : Layered orthorhombic or amorphous structure.
• Band Gap : ~3.8–4.5 eV, making it a wide-bandgap semiconductor .
• Applications :
  • Capacitors due to high dielectric constant (~25–50) .
  • Optical coatings and X-ray fluorescence (XRF) internal standards .
  • Biocompatible coatings in dental materials (e.g., NeoMTA Plus®) .
• Key Differences : Unlike NaTaO₃, Ta₂O₅ lacks a perovskite structure, reducing its catalytic efficiency but enhancing stability in acidic environments .

Tantalum Trioxide (TaO₃)

• Molecular Formula : TaO₃
• Molecular Weight : ~213 g/mol (theoretical).
• Structure : Poorly defined; often exists as a metastable phase or in mixed-valence compounds.
• Band Gap : Estimated ~2.3–4.9 eV (similar to other MOx) .
• Applications: Electrochemical biosensors due to high electron mobility (>10 cm²V⁻¹s⁻¹) and low signal-to-noise ratio .
• Key Differences : TaO₃ is less structurally characterized than NaTaO₃ or Ta₂O₅ and is primarily used in niche sensing applications .

Niobium Pentoxide (Nb₂O₅)

• Molecular Formula : Nb₂O₅
• Molecular Weight : 265.81 g/mol.
• Structure: Multiple polymorphs (e.g., orthorhombic, monoclinic).
• Band Gap : ~3.4 eV, narrower than Ta₂O₅ .
• Applications: Photocatalysis and lithium-ion battery anodes . Dielectric materials, though with lower permittivity than Ta₂O₅ .
• Key Differences : Nb₂O₅ shares similar chemistry with Ta₂O₅ but is more cost-effective and exhibits faster charge transfer in electrochemical systems .

Tungsten Trioxide (WO₃)

• Molecular Formula : WO₃
• Molecular Weight : 231.84 g/mol.
• Structure: Monoclinic or hexagonal phases.
• Band Gap : ~2.6–2.8 eV, enabling visible-light photocatalysis .
• Applications :
  • Gas sensors and electrochromic devices .
• Key Differences : WO₃ has a narrower band gap than NaTaO₃, making it more suitable for visible-light applications but less stable under prolonged UV exposure .

Data Tables

Table 1: Structural and Electronic Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Crystal Structure	Band Gap (eV)
Sodium Tantalum Trioxide	NaTaO₃	251.93	Perovskite	~4.1
Tantalum Pentoxide	Ta₂O₅	441.89	Layered	3.8–4.5
Niobium Pentoxide	Nb₂O₅	265.81	Polymorphic	~3.4
Tungsten Trioxide	WO₃	231.84	Monoclinic	2.6–2.8

Biological Activity

Sodium tantalum trioxide (NaTaO3) is an inorganic compound that has garnered attention in various fields, particularly in biomedicine and materials science. Its unique structural properties and biocompatibility make it a candidate for applications such as implants and drug delivery systems. This article explores the biological activity of this compound, focusing on its mechanisms of action, applications, and relevant research findings.

Chemical Structure and Properties

This compound is characterized by a perovskite-like crystal structure, where sodium ions occupy the larger A-sites and tantalum ions occupy the smaller B-sites within an octahedral arrangement of oxygen ions. This structure allows for potential modification through doping or substitution, enhancing its functional properties for various applications.

Property	Value
Chemical Formula	NaTaO3
Molecular Weight	151.9 g/mol
Crystal Structure	Perovskite
Melting Point	>1400 °C
Solubility	Insoluble in water

Mechanisms of Biological Activity

The biological activity of this compound is primarily linked to its ability to form bonelike apatite in physiological conditions. Research indicates that this compound can enhance the formation of hydroxyapatite (HA) when in contact with simulated body fluid (SBF), which mimics human blood plasma . This property is crucial for materials intended for bone integration.

Mechanism of Apatite Formation

• Surface Treatment : Sodium hydroxide (NaOH) treatment enhances the surface reactivity of tantalum, promoting the formation of Ta-OH groups.
• Ion Exchange : The Na+ ions in the amorphous sodium tantalate layer can be exchanged with H3O+ ions from SBF, facilitating rapid apatite nucleation.
• Calcium and Phosphate Interaction : The formed Ta-OH groups subsequently interact with calcium (Ca²⁺) and phosphate (PO₄³⁻) ions to precipitate apatite.

This mechanism underscores the potential of this compound as a bioactive material that can bond directly to living bone tissue .

Applications in Biomedicine

This compound is being explored for various biomedical applications:

• Bone Implants : Due to its excellent biocompatibility and ability to form HA, NaTaO3 is considered for use in orthopedic implants.
• Drug Delivery Systems : The unique properties of NaTaO3 allow it to be used as a carrier for drug delivery, particularly in targeted therapies.
• Electrochemical Sensors : Its electrochemical properties make it suitable for biosensing applications.

Case Studies and Research Findings

Several studies have investigated the biological activity of this compound:

• In Vitro Studies : Research demonstrated that NaTaO3-coated surfaces significantly enhanced osteoblast proliferation and differentiation compared to uncoated surfaces. This suggests improved osseointegration potential .
• Long-Term Implant Studies : A retrospective study on tantalum implants indicated a high survival rate (95%) over a period exceeding 16 years, highlighting the durability and effectiveness of tantalum-based materials in clinical settings .
• Corrosion Resistance : Studies have shown that tantalum exhibits excellent corrosion resistance in alkaline environments, which is beneficial for long-term implant stability .

Table 2: Summary of Case Studies on this compound

Study Type	Findings	Reference
In Vitro Proliferation	Enhanced osteoblast activity on NaTaO3 surfaces
Implant Longevity	95% survival rate over 16 years
Corrosion Resistance	Excellent performance in alkaline solutions

Q & A

Basic Research Questions

Q. What are the established synthesis methods for sodium tantalum trioxide, and how do experimental parameters influence phase purity?

this compound (NaTaO₃) is commonly synthesized via solid-state reactions or sol-gel methods.

• Solid-state synthesis : A stoichiometric mixture of Na₂CO₃ and Ta₂O₅ is calcined at 800–1000°C under controlled atmospheric conditions. Phase purity depends on heating rate, dwell time, and particle size homogeneity .
• Sol-gel routes : Alkoxide precursors (e.g., Ta(OCH₂CH₃)₅) are hydrolyzed in sodium-containing solutions, followed by thermal treatment. Excess sodium precursors can lead to secondary phases like NaTa₃O₈, requiring precise pH control and annealing temperatures .
• Key characterization : X-ray diffraction (XRD) and Rietveld refinement are critical to verify perovskite structure and detect impurities like unreacted Ta₂O₅ .

Q. What analytical techniques are most effective for characterizing this compound’s structural and compositional properties?

• XRD : Identifies crystalline phases and lattice parameters. For NaTaO₃, a cubic or orthorhombic structure is typical, with peak splitting indicating phase transitions .
• SEM-EDS : Resolves morphology (e.g., cubic vs. irregular grains) and confirms Na/Ta/O stoichiometry. Beam-induced sodium migration can distort EDS results, necessitating low-voltage operation .
• ICP-MS : Quantifies trace impurities (e.g., Nb, Fe) introduced during synthesis, which affect photocatalytic or dielectric properties .
• Raman spectroscopy : Detects oxygen vacancy defects, which are critical for applications in catalysis .

Q. How does this compound’s stability under high-temperature or corrosive environments impact its applicability in advanced reactors?

NaTaO₃ exhibits moderate stability in oxidizing environments but degrades in reducing atmospheres.

• Sodium exposure : Prolonged contact with molten sodium at 600–1200°C can lead to oxygen depletion (reducing Ta⁵⁺ to Ta⁴⁺) and structural collapse, as observed in arc-cast tantalum studies .
• Corrosion resistance : In acidic media, NaTaO₃ forms a passivating Ta₂O₅ layer, but chloride ions accelerate pitting corrosion. Electrochemical impedance spectroscopy (EIS) is recommended to assess degradation kinetics .

Advanced Research Questions

Q. How can researchers resolve discrepancies in reported photocatalytic activities of this compound?

Variations in photocatalytic performance (e.g., H₂ evolution rates) arise from differences in defect density, surface area, and dopant incorporation.

• Defect engineering : Oxygen vacancies (detected via XPS or PL spectroscopy) enhance charge separation but may act as recombination centers if overabundant. Controlled annealing under H₂/Ar mitigates this .
• Dopant effects : Substituting Na⁺ with K⁺ or La³+ alters bandgap energetics. DFT simulations paired with UV-vis DRS validate band structure modifications .
• Standardized testing : Use of methanol/water mixtures under AM 1.5G illumination ensures comparability between studies .

Q. What methodologies address challenges in quantifying trace impurities in this compound for electronic applications?

Impurities like Nb (common in Ta ores) or residual alkoxide carbon require specialized protocols:

• Neutron activation analysis (NAA) : Detects Nb at ppm levels, which disrupts dielectric properties in capacitors .
• Combustion-GC : Measures organic residues from sol-gel synthesis, which reduce thermal stability .
• Synchrotron XRD : Resolves amorphous impurity phases undetectable by lab XRD .

Q. How do interfacial reactions between this compound and substrate materials affect thin-film device performance?

In heterostructures (e.g., NaTaO₃/SrTiO₃), lattice mismatch induces strain, altering electronic properties.

• Epitaxial growth : MBE or PLD techniques with in-situ RHEED monitoring ensure coherent interfaces. Mismatch >2% leads to dislocation formation .
• Interdiffusion : STEM-EDS mapping reveals Ta migration into substrates at >500°C, necessitating diffusion barriers like TiO₂ .

Q. What advanced separation techniques improve Ta/Nb recovery from complex ores for high-purity NaTaO₃ synthesis?

• Flotation-gravity hybrids : Combines froth flotation (using hydroxamic acid collectors) and centrifugal separation to recover microcrystalline Ta/Nb ores, achieving >90% purity .
• Solvent extraction : Selective Ta separation using MIBK/HF systems, though Na⁺ contamination requires post-washing .
• Spectroscopic monitoring : LIBS ensures real-time Ta/Nb ratio control during ore processing .

Q. Methodological Considerations Table

Research Aspect	Recommended Technique	Key Parameters	References
Phase purity	XRD with Rietveld refinement	Step size: 0.02°, Cu-Kα radiation
Trace impurities	ICP-MS	RF power: 1.5 kW, collision cell mode
Defect analysis	Raman/XPS	Laser wavelength: 532 nm, UHV conditions
Thermal stability	TGA-DSC	Heating rate: 10°C/min, inert atmosphere